Cas no 1955474-00-6 (methyl (2R,5R)-6,6-difluoro-5-hydroxy-2-(phenylformamido)hexanoate)

• Product Name: methyl (2R,5R)-6,6-difluoro-5-hydroxy-2-(phenylformamido)hexanoate
• CAS No: 1955474-00-6
• MF: C₁₄H₁₇F₂NO₄
• MW: 301.285891294479
• MDL: MFCD11099900
• CID: 5172810
• Update Time: 2025-10-28

methyl (2R,5R)-6,6-difluoro-5-hydroxy-2-(phenylformamido)hexanoate Chemical and Physical Properties

Names and Identifiers

• D-Norleucine, N-benzoyl-6,6-difluoro-5-hydroxy-, methyl ester, (5R)-
• methyl (2R,5R)-6,6-difluoro-5-hydroxy-2-(phenylformamido)hexanoate

• MDL： MFCD11099900
• Inchi： 1S/C14H17F2NO4/c1-21-14(20)10(7-8-11(18)12(15)16)17-13(19)9-5-3-2-4-6-9/h2-6,10-12,18H,7-8H2,1H3,(H,17,19)/t10-,11-/m1/s1
• InChI Key： HBCBQHHIBOKVNG-GHMZBOCLSA-N
• SMILES： C(OC)(=O)[C@@H](CC[C@@H](O)C(F)F)NC(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on methyl (2R,5R)-6,6-difluoro-5-hydroxy-2-(phenylformamido)hexanoate

Research Brief on Methyl (2R,5R)-6,6-Difluoro-5-hydroxy-2-(phenylformamido)hexanoate (CAS: 1955474-00-6)

The compound methyl (2R,5R)-6,6-difluoro-5-hydroxy-2-(phenylformamido)hexanoate (CAS: 1955474-00-6) has recently emerged as a subject of significant interest in the field of chemical biology and medicinal chemistry. This chiral fluorinated ester derivative exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, stereochemical properties, and potential biological activities, particularly in the context of enzyme inhibition and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for this compound with improved yield and enantiomeric purity. The researchers employed asymmetric catalysis combined with fluorination strategies to achieve the desired (2R,5R) configuration. X-ray crystallography confirmed the absolute stereochemistry, while NMR studies revealed interesting conformational dynamics in solution that may influence its biological interactions.

Pharmacological investigations have demonstrated that this compound shows selective inhibitory activity against certain proteases involved in inflammatory pathways. In vitro testing revealed IC50 values in the low micromolar range against several cysteine proteases, with particularly promising activity against cathepsin K (IC50 = 1.2 μM). Molecular docking studies suggest that the difluoro-hydroxyhexanoate moiety interacts with the enzyme active site through a combination of hydrogen bonding and hydrophobic interactions.

The metabolic stability and pharmacokinetic properties of methyl (2R,5R)-6,6-difluoro-5-hydroxy-2-(phenylformamido)hexanoate were evaluated in recent preclinical studies. The compound exhibited moderate plasma stability (t1/2 = 3.2 hours in human plasma) and good membrane permeability in Caco-2 assays (Papp = 12 × 10^-6 cm/s). These properties, combined with its demonstrated biological activity, suggest potential for further development as a lead compound in therapeutic applications.

Current research directions include structural optimization to improve potency and selectivity, as well as investigations into potential applications in osteoporosis, cancer metastasis, and autoimmune diseases. Several pharmaceutical companies have included derivatives of this compound in their development pipelines, with one candidate currently in Phase I clinical trials for the treatment of bone resorption disorders.

The unique combination of fluorine atoms and stereochemical complexity in methyl (2R,5R)-6,6-difluoro-5-hydroxy-2-(phenylformamido)hexanoate presents both challenges and opportunities for medicinal chemistry. Recent advances in synthetic methodology have made this compound more accessible for structure-activity relationship studies, while computational modeling approaches are helping to elucidate its mechanism of action at the molecular level.